Cas no 1118-69-0 (N-Isopropylacetamide)

• Product Name: N-Isopropylacetamide
• CAS No: 1118-69-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00085718
• CID: 217263
• PubChem ID: 136874
• Update Time: 2025-11-02

N-Isopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropylacetamide
• Acetamide,N-(1-methylethyl)-
• AC1L39GW
• Acetamide, N-isopropyl
• CTK8B4782
• Essigsaeure-isopropylamid
• methyl-N-isopropyl-formamide
• N-(1-Methylethyl)ethanamide
• N-(isopropyl)acetamide
• N-Isopropyl-acetamid
• N-isopropyl-acetamide
• N-isopropylethanamide
• NSC44147
• DTXSID30149739
• SCHEMBL13692
• N-(propan-2-yl)acetamide
• isopropylacetamide
• DS-18194
• A894683
• Isopropylamine, N-acetyl-
• CS-M3536
• NSC-44147
• AMY3785
• SY107538
• 2-Aminopropane, N-acetyl-
• Q63398580
• SCHEMBL11996363
• 1118-69-0
• N12028
• 2-Acetamidopropane
• N-ISOPROPYL ACETAMIDE
• FT-0699778
• acetamide, N-(1-methylethyl)-
• BCP19527
• InChI=1/C5H11NO/c1-4(2)6-5(3)7/h4H,1-3H3,(H,6,7
• AKOS003726121
• N-propan-2-ylacetamide
• NSC 44147
• MFCD00085718
• Acetamide, N-isopropyl-
• DB-032314

• MDL： MFCD00085718
• Inchi： 1S/C5H11NO/c1-4(2)6-5(3)7/h4H,1-3H3,(H,6,7)
• InChI Key： PDUSWJORWQPNRP-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)C

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 0.861
• Boiling Point: 199.7°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.405
• PSA: 29.1
• LogP: 0.92180

N-Isopropylacetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Isopropylacetamide

N-Isopropylacetamide (CAS 1118-69-0): Properties, Applications, and Industry Insights

N-Isopropylacetamide (CAS 1118-69-0) is an organic compound belonging to the class of amide derivatives. This colorless to pale yellow liquid has gained significant attention in pharmaceutical and chemical research due to its unique molecular structure and versatile reactivity. With a molecular formula of C5H11NO and a molecular weight of 101.15 g/mol, N-Isopropylacetamide serves as a valuable intermediate in organic synthesis.

The compound's chemical properties make it particularly interesting for researchers. It exhibits good solubility in common organic solvents like ethanol, acetone, and ethyl acetate, while being sparingly soluble in water. The presence of both amide and isopropyl functional groups in its structure contributes to its distinctive chemical behavior, making it useful for various synthetic applications.

In pharmaceutical applications, N-Isopropylacetamide 1118-69-0 has shown potential as a building block for drug development. Recent studies explore its use in creating novel bioactive compounds, particularly in the field of central nervous system therapeutics. The compound's ability to participate in hydrogen bonding and its moderate lipophilicity make it attractive for medicinal chemistry applications.

The industrial demand for N-Isopropylacetamide CAS 1118-69-0 has been steadily increasing, driven by its applications in specialty chemicals and advanced materials. Manufacturers are focusing on developing more efficient synthesis methods to meet the growing market needs. Current production methods typically involve the reaction of isopropylamine with acetyl chloride or other acetylating agents under controlled conditions.

From a safety perspective, proper handling of N-Isopropylacetamide requires standard laboratory precautions. While not classified as highly hazardous, it should be stored in tightly sealed containers away from strong oxidizing agents. Recent advancements in green chemistry have led to more environmentally friendly production processes for such amide compounds, addressing growing concerns about sustainable chemical manufacturing.

The analytical characterization of N-Isopropylacetamide 1118-69-0 typically involves techniques such as gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure product purity and help researchers study its molecular structure in detail. The compound's NMR spectrum shows characteristic peaks that aid in its identification and quality control.

In material science, researchers are investigating the potential of N-Isopropylacetamide derivatives for creating novel polymers with specific properties. The compound's molecular structure allows for modifications that can tailor material characteristics such as thermal stability and solubility. This aligns with current industry trends toward functional materials with customized properties.

The global market for N-Isopropylacetamide CAS 1118-69-0 reflects the compound's growing importance. Major chemical suppliers have included it in their specialty chemicals portfolios, with increasing demand from pharmaceutical and research sectors. Market analysts note particular growth in regions with strong pharmaceutical manufacturing capabilities and advanced chemical research facilities.

Quality standards for N-Isopropylacetamide continue to evolve, with manufacturers implementing stricter purity specifications to meet the needs of advanced applications. Typical commercial grades offer purity levels from 97% to 99%, with some suppliers providing ultra-high purity versions for sensitive research applications. These developments respond to the pharmaceutical industry's demand for high-quality intermediates.

Recent scientific literature highlights novel applications of N-Isopropylacetamide derivatives in various fields. Some studies explore their use as catalysts or ligands in organic transformations, while others investigate their potential in creating molecular recognition systems. These diverse applications demonstrate the compound's versatility and importance in modern chemistry.

Storage and handling recommendations for N-Isopropylacetamide 1118-69-0 emphasize protection from moisture and extreme temperatures. Proper storage conditions help maintain the compound's stability and prevent degradation. Many suppliers now offer specialized packaging solutions to ensure product integrity during transportation and storage.

The synthesis and applications of N-Isopropylacetamide continue to be active areas of research. Current studies focus on developing more efficient synthetic routes, exploring new derivatives, and investigating potential biological activities. These research directions align with broader trends in medicinal chemistry and materials science, where amide-containing compounds play crucial roles.

From a regulatory standpoint, N-Isopropylacetamide CAS 1118-69-0 is generally considered safe for research and industrial use when proper precautions are followed. However, users should always consult the latest safety data sheets and comply with local regulations regarding chemical handling and disposal.

The future outlook for N-Isopropylacetamide appears promising, with potential applications emerging in drug discovery, advanced materials, and specialty chemicals. As research continues to uncover new properties and uses for this versatile compound, its importance in various scientific and industrial fields is likely to grow significantly in the coming years.